Cas no 66515-66-0 (1-Acetyldihydro-5-methyl-3-(2,3,5-tri-O-benzoyl-β-D-ribofuranosyl)-1,3,5-triazine-2,4(1H,3H)-dione)

1-Acetyldihydro-5-methyl-3-(2,3,5-tri-O-benzoyl-β-D-ribofuranosyl)-1,3,5-triazine-2,4(1H,3H)-dione structure
66515-66-0 structure
Product Name:1-Acetyldihydro-5-methyl-3-(2,3,5-tri-O-benzoyl-β-D-ribofuranosyl)-1,3,5-triazine-2,4(1H,3H)-dione
CAS No:66515-66-0
MF:C32H29N3O10
MW:615.59
CID:6952442
Update Time:2025-07-09

1-Acetyldihydro-5-methyl-3-(2,3,5-tri-O-benzoyl-β-D-ribofuranosyl)-1,3,5-triazine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazine-2,4(1H,3H)-dione, 1-acetyldihydro-5-methyl-3-(2,3,5-tri-O-benzoyl-β-D-ribofuranosyl)-
    • 1-Acetyldihydro-5-methyl-3-(2,3,5-tri-O-benzoyl-β-D-ribofuranosyl)-1,3,5-triazine-2,4(1H,3H)-dione
    • Inchi: 1S/C32H29N3O10/c1-20(36)34-19-33(2)31(40)35(32(34)41)27-26(45-30(39)23-16-10-5-11-17-23)25(44-29(38)22-14-8-4-9-15-22)24(43-27)18-42-28(37)21-12-6-3-7-13-21/h3-17,24-27H,18-19H2,1-2H3/t24-,25-,26-,27-/m1/s1
    • InChI Key: ASDPHWZDGZMEKV-FPCALVHFSA-N
    • SMILES: O([C@@H]1[C@@H]([C@H](O[C@H]1N1C(N(CN(C1=O)C(=O)C)C)=O)COC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)C(C1C=CC=CC=1)=O

Experimental Properties

  • Density: 1.448±0.10 g/cm3(Temp: 25 °C; Press: 760 Torr)(predicted)
  • Boiling Point: 721.974±70.00 °C(Press: 760.00 Torr)(predicted)
  • pka: -2.237±0.20(predicted)

1-Acetyldihydro-5-methyl-3-(2,3,5-tri-O-benzoyl-β-D-ribofuranosyl)-1,3,5-triazine-2,4(1H,3H)-dione Related Literature

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